Cas no 2460687-71-0 (Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate)

• Product Name: Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate
• CAS No: 2460687-71-0
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 5086056
• PubChem ID: 155903226
• Update Time: 2025-05-20

Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate
• E79719
• starbld0015704
• BS-47359
• 2460687-71-0
• benzyl N-[(2S)-1-(4-nitropyrazol-1-yl)propan-2-yl]carbamate
• (S)-benzyl 1-(4-nitro-1H-pyrazol-1-yl)propan-2-ylcarbamate

• Inchi： 1S/C14H16N4O4/c1-11(8-17-9-13(7-15-17)18(20)21)16-14(19)22-10-12-5-3-2-4-6-12/h2-7,9,11H,8,10H2,1H3,(H,16,19)/t11-/m0/s1
• InChI Key： KAPRPWVZYHKXMA-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C)CN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 304.11715500g/mol
• Monoisotopic Mass: 304.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102

Additional information on Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate

Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate: A Comprehensive Overview

The compound Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate with CAS No. 2460687-71-0 is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is notable for its complex structure, which incorporates a benzyl group, a pyrazole ring, and a carbamate functional group. The presence of these structural elements contributes to its unique chemical properties and potential applications in drug development and pest control.

Recent studies have highlighted the benzyl carbamate moiety as a key structural feature that enhances the compound's bioavailability and stability. The pyrazole ring, particularly the 4-nitro-substituted variant, is known for its ability to modulate biological activities, making it a valuable component in the design of bioactive molecules. The stereochemistry at the chiral center, denoted by the (S)-configuration, further influences the compound's pharmacokinetic properties and selectivity in biological systems.

One of the most promising applications of Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate lies in its potential as an inhibitor of specific enzyme targets. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain proteases, which are implicated in various pathological conditions such as inflammation and cancer. The carbamate functional group plays a critical role in this activity by forming reversible covalent bonds with the enzyme's active site, thereby modulating its function.

In addition to its enzymatic inhibitory properties, this compound has shown remarkable efficacy in controlling agricultural pests. The pyrazole ring contributes to its insecticidal activity by disrupting key metabolic pathways in target organisms. Recent field trials have indicated that this compound exhibits high selectivity towards pest species while minimizing adverse effects on non-target organisms, making it a sustainable option for integrated pest management systems.

The synthesis of Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-yl)carbamate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The construction of the chiral center is achieved through an asymmetric induction strategy, ensuring high enantiomeric purity. This approach not only enhances the compound's pharmacological properties but also facilitates its large-scale production for commercial applications.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in complex biological systems with unprecedented accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into the compound's interaction with target proteins at the atomic level. These findings have paved the way for rational drug design strategies aimed at optimizing the compound's therapeutic potential.

In conclusion, Benzyl (S)-(1-(4-nitro-1H-pyrazol-1-yl)propan-2-y l)carbamate represents a cutting-edge molecule with diverse applications in medicine and agriculture. Its unique structure, combined with advanced synthetic techniques and computational tools, positions it as a valuable asset in the development of novel therapeutic agents and agrochemicals. As research continues to uncover new facets of this compound's functionality, its role in advancing science and technology is expected to grow significantly.